Cas no 1096665-86-9 (1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1096665-86-9
• MF: C₉H₈F₄O
• MW: 208.152836799622
• MDL: MFCD24141345
• CID: 5612370
• PubChem ID: 68766857
• Update Time: 2025-10-18

1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS020227277
• 1-[4-fluoro-2-(trifluoromethyl)phenyl]ethan-1-ol
• SCHEMBL3736531
• EN300-3485904
• 1-[4-fluoro-2-(trifluoromethyl)phenyl]ethanol
• 1096665-86-9
• 1-(4-fluoro-2-(trifluoromethyl)phenyl)ethanol
• Benzenemethanol, 4-fluoro-α-methyl-2-(trifluoromethyl)-
• 1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol

• MDL： MFCD24141345
• Inchi： 1S/C9H8F4O/c1-5(14)7-3-2-6(10)4-8(7)9(11,12)13/h2-5,14H,1H3
• InChI Key： OVYSJPULJHZNRI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(C)O)F)(F)F

Computed Properties

• Exact Mass: 208.05112752g/mol
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 202.3±35.0 °C(Predicted)
• pka: 14.01±0.20(Predicted)